Cas no 2411293-32-6 (2-Chloro-N-[2-methoxy-1-(2-pyridinyl)ethyl]propanamide)

• Product Name: 2-Chloro-N-[2-methoxy-1-(2-pyridinyl)ethyl]propanamide
• CAS No: 2411293-32-6
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 5379856
• Update Time: 2025-08-03

2-Chloro-N-[2-methoxy-1-(2-pyridinyl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[2-methoxy-1-(2-pyridinyl)ethyl]propanamide

• Inchi： 1S/C11H15ClN2O2/c1-8(12)11(15)14-10(7-16-2)9-5-3-4-6-13-9/h3-6,8,10H,7H2,1-2H3,(H,14,15)
• InChI Key： PEJLBCRLBNBJNA-UHFFFAOYSA-N
• SMILES： C(NC(C1=NC=CC=C1)COC)(=O)C(Cl)C

Experimental Properties

• Density: 1.176±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 405.9±45.0 °C(Predicted)
• pka: 12.59±0.46(Predicted)

Additional information on 2-Chloro-N-[2-methoxy-1-(2-pyridinyl)ethyl]propanamide

Research Brief on 2-Chloro-N-[2-methoxy-1-(2-pyridinyl)ethyl]propanamide (CAS: 2411293-32-6)

2-Chloro-N-[2-methoxy-1-(2-pyridinyl)ethyl]propanamide (CAS: 2411293-32-6) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique structural motif combining a pyridine ring, a methoxy group, and a chloro-substituted propanamide moiety, which may contribute to its biological activity. Recent studies have explored its role as a potential intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutics.

Recent research has focused on the synthesis and characterization of 2-Chloro-N-[2-methoxy-1-(2-pyridinyl)ethyl]propanamide, with particular emphasis on its physicochemical properties and reactivity. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for this compound, highlighting its high yield and purity under controlled conditions. The study also investigated its stability under various pH conditions, which is critical for its potential use in pharmaceutical formulations.

In addition to its synthetic utility, preliminary biological evaluations have been conducted to assess the compound's pharmacological potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-Chloro-N-[2-methoxy-1-(2-pyridinyl)ethyl]propanamide exhibits moderate inhibitory activity against certain kinase enzymes, suggesting its potential as a lead compound for the development of kinase inhibitors. Further in vitro assays indicated selective binding to specific protein targets, though detailed mechanistic studies are still underway.

The safety profile of 2-Chloro-N-[2-methoxy-1-(2-pyridinyl)ethyl]propanamide has also been a subject of recent investigation. Toxicological assessments conducted in cell-based models revealed low cytotoxicity at therapeutic concentrations, which is promising for its further development. However, additional in vivo studies are required to fully evaluate its pharmacokinetics and potential side effects.

Looking ahead, researchers are exploring the derivatization of 2-Chloro-N-[2-methoxy-1-(2-pyridinyl)ethyl]propanamide to enhance its biological activity and selectivity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts. The compound's versatility as a building block in medicinal chemistry makes it a valuable candidate for future drug discovery programs.

In conclusion, 2-Chloro-N-[2-methoxy-1-(2-pyridinyl)ethyl]propanamide (CAS: 2411293-32-6) represents a promising chemical entity with potential applications in drug development. Continued research into its synthesis, biological activity, and safety profile will be essential to unlock its full therapeutic potential. This brief highlights the current state of knowledge and underscores the need for further interdisciplinary collaboration to advance this compound toward clinical relevance.